1-(5-Bromo-2-methoxyphenyl)ethanone
1-(5-Bromo-2-methoxyphenyl)ethanone
Brand Name:
Vulcanchem
CAS No.:
16740-73-1
VCID:
VC0098234
InChI:
InChI=1S/C9H9BrO2/c1-6(11)8-5-7(10)3-4-9(8)12-2/h3-5H,1-2H3
SMILES:
CC(=O)C1=C(C=CC(=C1)Br)OC
Molecular Formula:
C9H9BrO2
Molecular Weight:
229.07 g/mol
1-(5-Bromo-2-methoxyphenyl)ethanone
CAS No.: 16740-73-1
Labelled Products
VCID: VC0098234
Molecular Formula: C9H9BrO2
Molecular Weight: 229.07 g/mol
| CAS No. | 16740-73-1 |
|---|---|
| Product Name | 1-(5-Bromo-2-methoxyphenyl)ethanone |
| Molecular Formula | C9H9BrO2 |
| Molecular Weight | 229.07 g/mol |
| IUPAC Name | 1-(5-bromo-2-methoxyphenyl)ethanone |
| Standard InChI | InChI=1S/C9H9BrO2/c1-6(11)8-5-7(10)3-4-9(8)12-2/h3-5H,1-2H3 |
| Standard InChIKey | GLKBPFOSTPLEKE-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=C(C=CC(=C1)Br)OC |
| Canonical SMILES | CC(=O)C1=C(C=CC(=C1)Br)OC |
| PubChem Compound | 2757029 |
| Last Modified | Nov 11 2021 |
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